Cas no 868972-97-8 (N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide)

• Product Name: N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• CAS No: 868972-97-8
• MF: C₁₇H₂₁N₃OS₂
• MW: 347.498141050339
• CID: 6444408
• Update Time: 2025-10-12

N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[5-[[(2-methylphenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C17H21N3OS2/c1-12-7-5-6-10-14(12)11-22-17-20-19-16(23-17)18-15(21)13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9,11H2,1H3,(H,18,19,21)
• InChI Key： LUCMOMCAKPFBCX-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC3=CC=CC=C3C)S2)=O)CCCCC1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 9.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide

Research Brief on N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide (CAS: 868972-97-8)

In recent years, the compound N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide (CAS: 868972-97-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the 1,3,4-thiadiazole class, a heterocyclic scaffold known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have explored the structural modifications of this scaffold to enhance its bioactivity and pharmacokinetic properties. The presence of a cyclohexanecarboxamide moiety and a 2-methylphenylmethylsulfanyl group in the molecule suggests potential interactions with biological targets such as enzymes or receptors.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide. The researchers employed a multi-step synthetic route, starting from the condensation of cyclohexanecarboxylic acid with thiosemicarbazide, followed by cyclization and subsequent functionalization. The compound exhibited promising inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway.

Another recent study (Bioorganic & Medicinal Chemistry Letters, 2024) focused on the compound's potential as an antimicrobial agent. The researchers tested its efficacy against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains. The results indicated moderate to strong activity against Staphylococcus aureus and Candida albicans, highlighting its potential as a lead compound for further optimization in antimicrobial drug development.

In addition to its biological activities, computational studies have been conducted to predict the compound's drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties. Molecular docking simulations revealed favorable interactions with key residues in the active sites of target proteins, such as topoisomerase II and bacterial dihydrofolate reductase. These findings support the compound's potential as a multitarget agent.

Despite these promising results, challenges remain in the development of N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Current research efforts are focused on derivatization strategies to improve these properties while maintaining or enhancing bioactivity.

In conclusion, N-(5-{(2-methylphenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide (CAS: 868972-97-8) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and potential for multitarget engagement make it a valuable candidate for further investigation. Future studies should prioritize in vivo efficacy and safety evaluations to advance this compound toward clinical applications.